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Compound of Interest

Compound Name: Acid Brown 4

Cat. No.: B1384328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Brown 4
(C16H12N3NaO4S), a monoazo acid dye. It covers its chemical and physical properties,

synthesis, analytical methods, and applications, with a special focus on the broader context of

azo dyes in biomedical and pharmaceutical research.

Chemical and Physical Properties
Acid Brown 4, also known by other names such as Acid Brown R and Multacid Brown R, is a

water-soluble anionic dye.[1][2] Its chemical structure and key properties are summarized

below.
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Property Value Reference(s)

Molecular Formula C16H12N3NaO4S [2][3]

Molecular Weight 365.34 g/mol [3]

C.I. Name Acid Brown 4 [3]

C.I. Number 14805 [2][3]

CAS Number 5858-51-5 [2][3]

Appearance Brown powder [3]

Solubility

Soluble in water (reddish-

brown solution), soluble in

ethanol (yellowish-brown

solution)

[2][3]

Chemical Behavior:

In strong sulfuric acid, Acid Brown 4 appears wine red to dark blue, turning to a red-orange

color upon dilution.[3]

Addition of strong hydrochloric acid results in a brown-orange precipitate.[3]

In a thick sodium hydroxide solution, it turns palm orange.[3]

Synthesis of Acid Brown 4
The synthesis of Acid Brown 4 involves a diazotization and coupling reaction.[3] While a

detailed, step-by-step industrial protocol is proprietary, the general chemical pathway is well-

established for azo dyes.

General Experimental Protocol for Azo Dye Synthesis
This protocol outlines the fundamental steps for the synthesis of a monoazo dye like Acid
Brown 4.

Materials:
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Primary aromatic amine (e.g., N-(4-aminophenyl)acetamide)

Coupling agent (e.g., 5-Hydroxynaphthalene-1-sulfonic acid)

Sodium nitrite (NaNO2)

Hydrochloric acid (HCl) or Sulfuric acid (H2SO4)

Sodium hydroxide (NaOH)

Ice

Starch-iodide paper

Sulfamic acid (optional)

Sodium chloride (for salting out)

Procedure:

Diazotization:

Dissolve the primary aromatic amine in an acidic solution (e.g., HCl or H2SO4) and cool

the mixture to 0-5°C in an ice bath.

Slowly add a cooled aqueous solution of sodium nitrite while maintaining the low

temperature.

Stir the reaction mixture for a period, ensuring an excess of nitrous acid by testing with

starch-iodide paper.

If necessary, destroy any excess nitrous acid with a small amount of sulfamic acid.

Coupling:

Prepare a solution of the coupling agent, typically in an alkaline medium (e.g., NaOH

solution), and cool it to 0-5°C.
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Slowly add the cold diazonium salt solution to the cold coupling agent solution with

vigorous stirring.

Maintain the pH of the reaction mixture as specified for the particular dye synthesis.

Continue stirring for several hours at low temperature to ensure complete coupling.

Hydrolysis (for Acid Brown 4):

The manufacturing method for Acid Brown 4 specifies the removal of an acetyl group by

hydrolysis after the coupling reaction.[3] This is typically achieved by heating the reaction

mixture under acidic or basic conditions.

Isolation and Purification:

The synthesized dye is then precipitated from the solution, often by "salting out" with

sodium chloride.

The precipitate is filtered, washed, and dried to yield the final dye product.

Analytical Methods
The analysis of Acid Brown 4 is crucial for quality control and research purposes. High-

Performance Liquid Chromatography (HPLC) with UV-Vis detection is a common and effective

method for the separation and quantification of azo dyes.

HPLC-UV Method for Azo Dye Analysis
The following is a general HPLC-UV method that can be adapted for the analysis of Acid
Brown 4.
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Parameter Description

Column
C18 reversed-phase column (e.g., 4.6 mm x 150

mm, 3 µm particle size)

Mobile Phase

A gradient of an aqueous buffer (e.g., 10 mmol/L

ammonium acetate) and an organic solvent

(e.g., acetonitrile).

Detection

UV-Vis Diode Array Detector (DAD) to monitor

at multiple wavelengths, including the maximum

absorption wavelength of the dye.

Injection Volume 10 µL

Flow Rate 1.0 mL/min

Column Temperature 40°C

Sample Preparation:

Accurately weigh a small amount of the dye sample.

Dissolve the sample in the mobile phase or a suitable solvent to a known concentration (e.g.,

100 mg/L).

Filter the solution through a 0.45 µm filter before injection.

Applications of Acid Brown 4
Acid Brown 4 is primarily used as a colorant in various industries.

Textile Industry: For dyeing protein fibers such as wool and silk, as well as synthetic

polyamides like nylon.[4]

Other Industries: It also finds application in the coloring of paper, leather, and inks.[5]

Fluorescent Marker: It has been used as a fluorescent marker for targets at sea to aid in

aerial reconnaissance and for the exploration of fluorescent groundwater.[2]
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Cosmetics: Used for shading in some cosmetic products.[2]

Performance Data
The performance of an acid dye is evaluated by its fastness properties on various substrates.

Fastness Property ISO Rating Reference(s)

Light Fastness 3 [3]

Soaping (Fading) 3-4 [3]

Soaping (Stain) 2 [3]

Perspiration Fastness 2 [3]

Oxygen Bleaching 3 [3]

Seawater Fastness 1-2 [3]

Relevance to Drug Development and Biomedical
Research
While Acid Brown 4 itself is not a therapeutic agent, the broader class of azo compounds has

significant applications in the biomedical and pharmaceutical fields.[6][7]

Targeted Drug Delivery: Azo bonds can be incorporated into prodrugs. These bonds are

stable in the upper gastrointestinal tract but are cleaved by azoreductase enzymes produced

by the microflora in the colon.[8][9] This mechanism allows for the targeted delivery of drugs

to the colon for the treatment of conditions like inflammatory bowel disease and colorectal

cancer.[6][9]

Antibacterial and Antifungal Agents: Many azo compounds have demonstrated antibacterial,

antifungal, and other antimicrobial properties.[6][10][11] The specific activity is often

dependent on the substituents on the aromatic rings.[10]

Bioimaging and Sensing: The chromophoric nature of azo dyes makes them suitable for use

in bioimaging and as components of biosensors.[1][8]
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Anticancer and Antiviral Activity: Research has shown that some azo compounds exhibit

anticancer and antiviral activities.[6][7]

Visualizations
Synthesis and Analysis Workflow for Acid Brown 4
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Synthesis and Analysis Workflow of Acid Brown 4
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Caption: Workflow for the synthesis and analysis of Acid Brown 4.
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Azo Dye-Based Colon-Targeted Drug Delivery

Mechanism of Azo Dye-Based Colon-Targeted Drug Delivery
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Caption: Azo-prodrug activation in the colon for targeted drug release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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